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Compound of Interest

Compound Name: 3-Dodecene

Cat. No.: B1237925

Technical Guide to the Safe Handling of 3-
Dodecene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
Dodecene, including its (Z) and (E) isomers. The information herein is compiled from available
safety data sheets and chemical databases. It is intended to provide a thorough understanding
of the potential hazards and recommended safety precautions.

Chemical and Physical Properties

3-Dodecene is an unsaturated aliphatic hydrocarbon with the chemical formula C12Hza. It
exists as two geometric isomers, (Z)-3-dodecene (cis) and (E)-3-dodecene (trans). The
physical and chemical properties can vary slightly between these isomers.

Table 1: Physical and Chemical Properties of 3-Dodecene Isomers
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Property

(Z2)-3-Dodecene

(E)-3-Dodecene

Molecular Formula

C12H24[1][2]

C12H24[1][2]

Molecular Weight 168.32 g/mol [1][2] 168.32 g/mol [1][2]
CAS Number 7239-23-8[1][3] 7206-14-6[4]

Boiling Point 212.2 £ 7.0 °C (Predicted)[4] Not explicitly available
Density 0764 £ 0.06 glem? (Predicted) Not explicitly available

[4]

Water Solubility

Insoluble[5]

Insoluble[6]

Hazard Identification and Classification

The hazard profile of 3-Dodecene is primarily derived from data on its isomers and related

compounds like 1-Dodecene.

Table 2: GHS Hazard Classification for (E)-3-Dodecene

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters
airways|[6][7][8]
o H227: Combustible liquid[6][7]
Flammable Liquids 4

[8]

Hazardous to the aquatic

environment, long-term hazard

H413: May cause long lasting

harmful effects to aquatic life[2]

Summary of Hazards:

» Health Hazards: Overexposure may cause skin and eye irritation.[1] It may also have

anesthetic effects, leading to drowsiness, dizziness, and headache.[1] The substance is
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considered an aspiration hazard; if swallowed, it can enter the lungs and cause damage.[5]
[7][8] Repeated exposure may cause skin dryness or cracking.[7][8]

o Fire and Explosion Hazards: 3-Dodecene is a combustible liquid.[6][7][8] Vapors are heavier
than air and may spread along floors, and can form explosive mixtures with air upon intense
heating.[7] Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

e Environmental Hazards: It is considered very toxic to aquatic life with long-lasting effects.[5]
[8] It should not be released into the environment.[5]

Experimental Protocols: Safe Handling Procedures

Detailed experimental protocols for specific applications of 3-Dodecene are beyond the scope
of this guide. However, the following general procedures for safe handling in a laboratory
setting are mandatory.

3.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The
following provides general guidance.

Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.

[51[7]

Hand Protection: Wear appropriate chemical-resistant gloves.[5][7] The exact material and
thickness should be chosen based on the specific breakthrough time and permeation rate for
the tasks being performed.

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to
prevent skin exposure.[5][7]

Respiratory Protection: If working in a poorly ventilated area or if vapors or mists are
generated, use a NIOSH-approved respirator with an appropriate cartridge.[7]

3.2. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.[7][9]
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e Provide eyewash stations and safety showers in the immediate vicinity of any area where 3-
Dodecene is handled.

3.3. Spill and Leak Procedures

o Small Spills: Absorb with an inert material (e.g., sand, silica gel, universal binder) and place
in a suitable, closed container for disposal.[5][8]

o Large Spills: Evacuate the area. Prevent the spill from entering drains or waterways.[5][8]
Contain the spill with absorbent materials.

e Remove all sources of ignition and use spark-proof tools during cleanup.[5][8]
3.4. Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[5][7] Store locked up.[6][7][8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5][7] Waste is classified as hazardous.

[5]

First Aid Measures

Table 3: First Aid Procedures for 3-Dodecene Exposure
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[5][7]

Immediately wash off with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[5][9] Seek medical attention if

irritation develops or persists.

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[5][8]
Eye Contact )

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Do NOT induce vomiting due to the aspiration
) hazard.[5][7][8] If vomiting occurs naturally, have
Ingestion . -
the victim lean forward. Call a physician or

poison control center immediately.[5][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[5]

e Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[6]

» Specific Hazards: The material is combustible and may explode when heated.[5][8] Thermal
decomposition can lead to the release of irritating gases and vapors.[5][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Visualizations
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The following diagrams illustrate key safety workflows and logical relationships for handling 3-
Dodecene.

Caption: Hazard management workflow for 3-Dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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